5-Bromo-3-(2-methylpyridin-3-yloxy)picolinonitrile

• Molecular Formula: C12H8BrN3O
• Molecular Weight: 290.11 g/mol
• IUPAC Name: 5-bromo-3-(2-methylpyridin-3-yl)oxypyridine-2-carbonitrile
• InChI: InChI=1S/C12H8BrN3O/c1-8-11(3-2-4-15-8)17-12-5-9(13)7-16-10(12)6-14/h2-5,7H,1H3
• InChI Key: ICZNWYWLGWYNFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OC2=C(N=CC(=C2)Br)C#N

Description

5-Bromo-3-(2-methylpyridin-3-yloxy)picolinonitrile is a useful research compound. Its molecular formula is C12H8BrN3O and its molecular weight is 290.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-methylpyridin-3-ol (11.8 g, 108 mmol) in DMF at 0° C. was added sodium hydride (60% dispersion in oil, 4.32 g, 108 mmol) in small portions and the reaction was warmed to ambient temperature. To this mixture was added 5-bromo-3-nitropicolinonitrile (24.6 g, 108 mmol) and the reaction was stirred overnight at ambient temperature. The reaction was poured into water (1000 mL) and the aqueous layer extracted with EtOAc. The combined organic layers were washed with water (3×) and brine, dried over MgSO4 and concentrated in vacuo to yield 5-bromo-3-(2-methylpyridin-3-yloxy)picolinonitrile (15 g, 48%).

Synthesis routes and methods II

Procedure details

A flask was charged with 2-methylpyridin-3-ol (3.0 g, 27.5 mmol) and DMF (100 mL). Sodium hydride (0.760 g, 30.2 mmol) was added and stirred for 5 minutes. 5-Bromo-3-nitropicolinonitrile (6.26 g, 27.5 mmol) was added and stirred for 10 minutes. The reaction was poured into a flask containing 300 mL saturated NH4Cl and 300 mL water with vigorous stirring. The solids were filtered and dried under high vacuum to afford 5-bromo-3-(2-methylpyridin-3-yloxy)picolinonitrile (7.78 g, 97.6% yield) as light tan solid.